Cas no 2228332-57-6 (tert-butyl N-(4,4,5,5,5-pentafluoro-1-oxopentan-2-yl)carbamate)

• Product Name: tert-butyl N-(4,4,5,5,5-pentafluoro-1-oxopentan-2-yl)carbamate
• CAS No: 2228332-57-6
• MF: C₁₀H₁₄F₅NO₃
• MW: 291.215080738068
• CID: 5570215
• PubChem ID: 165641561
• Update Time: 2025-05-20

tert-butyl N-(4,4,5,5,5-pentafluoro-1-oxopentan-2-yl)carbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-(4,4,5,5,5-pentafluoro-1-oxopentan-2-yl)carbamate
• 2228332-57-6
• EN300-2006944

• Inchi： 1S/C10H14F5NO3/c1-8(2,3)19-7(18)16-6(5-17)4-9(11,12)10(13,14)15/h5-6H,4H2,1-3H3,(H,16,18)
• InChI Key： IORPHPPPNGASGX-UHFFFAOYSA-N
• SMILES： FC(C(F)(F)F)(CC(C=O)NC(=O)OC(C)(C)C)F

Computed Properties

• Exact Mass: 291.08938412g/mol
• Monoisotopic Mass: 291.08938412g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 19
• Rotatable Bond Count: 6
• Complexity: 335
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 55.4Ų

Additional information on tert-butyl N-(4,4,5,5,5-pentafluoro-1-oxopentan-2-yl)carbamate

Comprehensive Overview of tert-butyl N-(4,4,5,5,5-pentafluoro-1-oxopentan-2-yl)carbamate (CAS No. 2228332-57-6)

The compound tert-butyl N-(4,4,5,5,5-pentafluoro-1-oxopentan-2-yl)carbamate (CAS No. 2228332-57-6) is a specialized fluorinated organic intermediate with significant applications in pharmaceutical and agrochemical research. Its unique structure, featuring a pentafluorinated side chain and a tert-butyl carbamate protecting group, makes it a valuable building block for synthesizing complex molecules. Researchers often utilize this compound in peptide coupling reactions, prodrug design, and as a precursor for fluoroalkylated compounds, which are increasingly sought after in drug discovery due to their enhanced metabolic stability and bioavailability.

In recent years, the demand for fluorinated compounds like CAS 2228332-57-6 has surged, driven by their pivotal role in developing next-generation therapeutics. A trending topic in medicinal chemistry is the incorporation of fluorine atoms to improve drug efficacy, a strategy exemplified by blockbuster drugs such as fluoxetine and sofosbuvir. This compound’s pentafluoro moiety aligns with the industry’s focus on bioisosteric replacements, where fluorine substituents mimic functional groups while offering superior pharmacokinetic properties. Laboratories frequently search for "high-purity fluorinated intermediates" or "tert-butyl carbamate derivatives," reflecting its relevance in cutting-edge research.

The synthesis of tert-butyl N-(4,4,5,5,5-pentafluoro-1-oxopentan-2-yl)carbamate typically involves multi-step organic reactions, including amidation and protection-deprotection strategies. Its CAS registry number 2228332-57-6 ensures precise identification in chemical databases, a critical factor for compliance and reproducibility. Analytical techniques such as NMR spectroscopy and mass spectrometry are employed to verify its purity, a key concern for researchers querying "how to characterize fluorinated carbamates." The compound’s stability under inert conditions makes it suitable for long-term storage, addressing common logistical challenges in chemical procurement.

From an industrial perspective, CAS 2228332-57-6 caters to the growing niche of custom fluorination services. With pharmaceutical companies investing heavily in targeted drug delivery systems, this compound’s role as a linker or modifier in bioconjugation chemistry has gained attention. Online searches for "fluorinated building blocks for drug design" or "safe handling of tert-butyl carbamates" highlight both its utility and the need for detailed technical guidance. Notably, its non-hazardous classification (under standard conditions) simplifies regulatory compliance, unlike many traditional fluorinating agents.

Future applications of tert-butyl N-(4,4,5,5,5-pentafluoro-1-oxopentan-2-yl)carbamate may expand into material science, particularly in designing fluoropolymer coatings or liquid crystal displays. The compound’s compatibility with green chemistry principles—such as atom economy in its synthesis—resonates with sustainability trends, a frequent search theme among academic and industrial chemists. As the scientific community prioritizes structure-activity relationship (SAR) studies, this intermediate’s versatility ensures its continued prominence in innovation pipelines.